Cas no 6933-71-7 (2-[(e)-(4-chlorophenyl)methylideneamino]guanidine;hydrochloride)

• Product Name: 2-[(e)-(4-chlorophenyl)methylideneamino]guanidine;hydrochloride
• CAS No: 6933-71-7
• MF: C₈H₁₀Cl₂N₄
• MW: 233.09779882431
• CID: 973472
• PubChem ID: 49796208
• Update Time: 2025-04-19

2-[(e)-(4-chlorophenyl)methylideneamino]guanidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[(E)-(4-chlorophenyl)methylideneamino]guanidine,hydrochloride
• (4-chloro-benzylidenamino)guanidine hydrochloride
• 2-[(e)-(4-chlorophenyl)methylideneamino]guanidine
• Amino(2-(4-Chlorobenzylidene)Hydrazinyl)Methaniminium Chloride
• CHEMBL54151
• hydrochloride
• NSC206200
• p-Chlorobenzylidenaminoguanidine hydrochloride
• 6933-71-7
• NSC-206200
• SCHEMBL5703111
• 4-Chlorobenzaldehyde [Amino(Lambda~5~-Azanylidene)Methyl]Hydrazone Chloride Salt
• BDBM50191302
• N''-[(E)-(4-Chlorophenyl)methylidene]carbonohydrazonic diamide--hydrogen chloride (1/1)
• DTXSID20678563
• GLXC-01806
• NSC 65818 hydrochloride
• JR-220
• 2-[(e)-(4-chlorophenyl)methylideneamino]guanidine;hydrochloride

• Inchi： 1S/C8H9ClN4.ClH/c9-7-3-1-6(2-4-7)5-12-13-8(10)11;/h1-5H,(H4,10,11,13);1H/b12-5+;
• InChI Key： MYGZIWITMJYYMP-NKPNRJPBSA-N
• SMILES： ClC1C=CC(/C=N/N=C(\N)/N)=CC=1.Cl

Computed Properties

• Exact Mass: 232.02800
• Monoisotopic Mass: 232.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.8A^2

Experimental Properties

• Density: 1.35
• Boiling Point: 364.9°C at 760 mmHg
• Flash Point: 174.5°C
• PSA: 74.26000
• LogP: 3.14990